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Compound of Interest

Compound Name: Macrocarpal L

Cat. No.: B15590016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core molecular properties of

Macrocarpal L, a natural product isolated from the branches of Eucalyptus globulus. The focus

of this document is to present the fundamental molecular formula and weight, which are critical

for a wide range of applications in chemical research and drug development, including

analytical characterization, dosage calculations, and high-throughput screening.

Molecular Identity and Weight
Macrocarpal L is a sesquiterpene that has garnered interest within the scientific community.[1]

Its precise molecular formula and weight are foundational data points for any research

involving this compound.

Property Value Source

Molecular Formula C28H40O6 [1][2]

Molecular Weight 472.6 g/mol [1][2]

CAS Number 327601-97-8 [1]

The molecular formula, C28H40O6, indicates that each molecule of Macrocarpal L is

composed of 28 carbon atoms, 40 hydrogen atoms, and 6 oxygen atoms.[1][2] This

composition is crucial for understanding the compound's structure and reactivity. The molecular
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weight of 472.6 g/mol is a calculated value based on the atomic weights of its constituent

elements.[1][2]

Elemental Composition
The elemental composition of Macrocarpal L, derived from its molecular formula, is detailed in

the table below. This information is essential for techniques such as mass spectrometry and

elemental analysis.

Element Symbol Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 28 12.011 336.308

Hydrogen H 40 1.008 40.320

Oxygen O 6 15.999 95.994

Total 74 472.622

Atomic masses are based on standard IUPAC values.

Logical Derivation of Molecular Weight
The following diagram illustrates the straightforward process of calculating the molecular weight

of Macrocarpal L from its molecular formula. This is a fundamental concept in chemistry and is

presented here to reinforce the basis of the provided data.
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Elemental Composition

Standard Atomic Weights (amu)

Calculation

ResultCarbon (C)
28 atoms

28 * 12.011

Hydrogen (H)
40 atoms

40 * 1.008

Oxygen (O)
6 atoms

6 * 15.999

~12.011

~1.008

~15.999

Summation Molecular Weight
~472.6 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Macrocarpal L.

This guide serves as a foundational reference for researchers engaged in the study of

Macrocarpal L. The provided data and its logical underpinnings are essential for accurate and

reproducible scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b15590016?utm_src=pdf-custom-synthesis
https://natuprod.bocsci.com/product/macrocarpal-l-cas-327601-97-8-189964.html
https://pubchem.ncbi.nlm.nih.gov/compound/Macrocarpal-L
https://www.benchchem.com/product/b15590016#macrocarpal-l-molecular-formula-and-weight
https://www.benchchem.com/product/b15590016#macrocarpal-l-molecular-formula-and-weight
https://www.benchchem.com/product/b15590016#macrocarpal-l-molecular-formula-and-weight
https://www.benchchem.com/product/b15590016#macrocarpal-l-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15590016?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

